Cas no 20934-71-8 (3-(propan-2-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one)
3-(propan-2-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one Chemical and Physical Properties
Names and Identifiers
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- 3-(propan-2-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one
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3-(propan-2-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I232701-100mg |
3-Isopropyl-1,3-dihydro-2h-imidazo[4,5-b]pyridin-2-one |
20934-71-8 | 100mg |
$ 115.00 | 2022-06-04 | ||
| TRC | I232701-500mg |
3-Isopropyl-1,3-dihydro-2h-imidazo[4,5-b]pyridin-2-one |
20934-71-8 | 500mg |
$ 410.00 | 2022-06-04 | ||
| TRC | I232701-1g |
3-Isopropyl-1,3-dihydro-2h-imidazo[4,5-b]pyridin-2-one |
20934-71-8 | 1g |
$ 635.00 | 2022-06-04 | ||
| Life Chemicals | F1907-1678-0.25g |
3-(propan-2-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one |
20934-71-8 | 95%+ | 0.25g |
$252.0 | 2023-09-07 | |
| Life Chemicals | F1907-1678-0.5g |
3-(propan-2-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one |
20934-71-8 | 95%+ | 0.5g |
$449.0 | 2023-09-07 | |
| Life Chemicals | F1907-1678-1g |
3-(propan-2-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one |
20934-71-8 | 95%+ | 1g |
$801.0 | 2023-09-07 | |
| Life Chemicals | F1907-1678-2.5g |
3-(propan-2-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one |
20934-71-8 | 95%+ | 2.5g |
$1602.0 | 2023-09-07 | |
| Life Chemicals | F1907-1678-5g |
3-(propan-2-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one |
20934-71-8 | 95%+ | 5g |
$2403.0 | 2023-09-07 | |
| Life Chemicals | F1907-1678-10g |
3-(propan-2-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one |
20934-71-8 | 95%+ | 10g |
$3364.0 | 2023-09-07 | |
| A2B Chem LLC | AV11537-1mg |
3-Isopropyl-1h-imidazo[4,5-b]pyridin-2(3h)-one |
20934-71-8 | 95%+ | 1mg |
$317.00 | 2024-04-20 |
3-(propan-2-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on 3-(propan-2-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one
3-(Propan-2-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one (CAS No. 20934-71-8): A Comprehensive Overview
3-(Propan-2-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one, also known by its CAS registry number CAS No. 20934-71-8, is a heterocyclic organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridones, which are known for their diverse biological activities and potential applications in drug discovery. The molecule features a fused imidazo[4,5-b]pyridine ring system with a propan-2-yl substituent at the 3-position and a ketone group at the 2-position. These structural elements contribute to its intriguing chemical properties and biological functions.
The synthesis of 3-(Propan-2-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to explore more efficient routes for constructing this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the imidazopyridone core while maintaining product quality. Additionally, the incorporation of green chemistry principles in these syntheses has reduced environmental impact and improved sustainability.
The structural uniqueness of CAS No. 20934-71-8 makes it an attractive candidate for various applications. In the pharmaceutical industry, this compound has been investigated for its potential as a modulator of key biological targets. Recent studies have highlighted its ability to interact with G-protein coupled receptors (GPCRs), which are critical in regulating numerous physiological processes. For example, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent agonistic activity at certain GPCR subtypes, suggesting its potential utility in treating conditions such as chronic pain and inflammation.
Beyond pharmacology, 3-(Propan-2-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one has also found applications in materials science. Its rigid aromatic system and electron-deficient nature make it suitable for use as a building block in constructing advanced materials such as organic semiconductors and functional polymers. A study conducted by researchers at the University of California revealed that incorporating this compound into polymer frameworks enhances their electronic properties, paving the way for its use in next-generation electronic devices.
In terms of physical properties, CAS No. 20934-71-8 is characterized by its high melting point and moderate solubility in organic solvents. These attributes facilitate its handling during chemical synthesis and purification processes. Furthermore, spectroscopic analyses have provided detailed insights into its molecular structure. For instance, NMR spectroscopy confirms the presence of distinct proton environments corresponding to the imidazopyridone ring and the propan-2-yl substituent.
The biological evaluation of 3-(Propan-2-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one has revealed promising results across multiple assays. In vitro studies have demonstrated its cytotoxicity against various cancer cell lines, suggesting potential anti-cancer properties. Additionally, preclinical trials have indicated that this compound exhibits low toxicity to normal cells at therapeutic concentrations, which is a desirable trait for anti-cancer agents.
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